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Compound of Interest

Compound Name: Sofosbuvir D6

Cat. No.: B2899945 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Sofosbuvir D6, a deuterated analog of

the direct-acting antiviral agent Sofosbuvir. This document details its chemical identity,

analytical standards, and a representative experimental protocol for its use as an internal

standard in quantitative bioanalysis. Furthermore, it illustrates the metabolic activation pathway

of its parent compound, Sofosbuvir.

Sofosbuvir D6: Chemical Identity and Properties
Sofosbuvir D6 is a stable isotope-labeled version of Sofosbuvir, where six hydrogen atoms

have been replaced with deuterium. This modification makes it an ideal internal standard for

mass spectrometry-based quantification of Sofosbuvir in biological matrices, as it is chemically

identical to the analyte but has a distinct mass.

CAS Number: 1868135-06-1[1][2]

Analytical Standards
Below is a summary of typical analytical standards for Sofosbuvir D6 available from various

suppliers. Researchers should always refer to the Certificate of Analysis provided by the

specific supplier for lot-specific details.
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Parameter Typical Specification

Chemical Name

Propan-2-yl-1,1,1,3,3,3-d6((((2R,3R,4R,5R)-5-

(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)-4-

fluoro-3-hydroxy-4-methyltetrahydrofuran-2-

yl)methoxy)(phenoxy)phosphoryl)-L-alaninate[3]

Synonyms PSI-7977-d6, GS-7977-d6

Molecular Formula C₂₂H₂₃D₆FN₃O₉P[2][4]

Molecular Weight 535.49 g/mol

Appearance White to off-white solid

Purity (by HPLC) ≥90%

Storage Conditions

Powder: -20°C for long-term storage (up to 3

years). In solvent: -80°C for up to 6 months,

-20°C for up to 1 month.

Solubility
Soluble in DMSO and H₂O (may require

ultrasonication and warming)

Applications
Internal standard for quantitative analysis by

NMR, GC-MS, or LC-MS.

Mechanism of Action of Sofosbuvir
Sofosbuvir is a prodrug that undergoes intracellular metabolism to its pharmacologically active

form, the uridine triphosphate analog GS-461203. This active metabolite acts as a potent

inhibitor of the hepatitis C virus (HCV) NS5B RNA-dependent RNA polymerase. By mimicking

the natural nucleotide, it is incorporated into the nascent viral RNA strand, leading to chain

termination and thus halting viral replication.

Metabolic Activation Pathway of Sofosbuvir
The following diagram illustrates the key steps in the intracellular conversion of Sofosbuvir to its

active triphosphate form.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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